Cas no 26236-50-0 ((2R)-2-[(2S,6R,14R,15S,16R)-15-Methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,18-tetraen-16-yl]heptan-2-ol)

• Product Name: (2R)-2-[(2S,6R,14R,15S,16R)-15-Methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,18-tetraen-16-yl]heptan-2-ol
• CAS No: 26236-50-0
• MF: C₂₇H₃₇NO₃
• MW: 423.587588071823
• CID: 285285
• PubChem ID: 213360
• Update Time: 2024-03-01

(2R)-2-[(2S,6R,14R,15S,16R)-15-Methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,18-tetraen-16-yl]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 6,14-Ethenomorphinan-7-methanol,4,5-epoxy-6-methoxy-a,17-dimethyl-a-pentyl-, [5a,7a(R)]- (9CI)
• (2R)-2-[(2S,6R,14R,15S,16R)-15-Methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]
• (2R)-2-[(2S,6R,14R,15S,16R)-15-Methoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11,18-tetraen-16-yl]heptan-2-ol

• Inchi： 1S/C27H37NO3/c1-5-6-7-11-24(2,29)20-17-25-12-13-27(20,30-4)23-26(25)14-15-28(3)21(25)16-18-9-8-10-19(31-23)22(18)26/h8-10,12-13,20-21,23,29H,5-7,11,14-17H2,1-4H3/t20-,21-,23-,24-,25?,26+,27+/m1/s1
• InChI Key： QUQSQOGREJSRNA-CYPNZPRNSA-N
• SMILES： O1C2=CC=CC3C[C@@H]4C56C=C[C@]([C@@H]([C@@](C)(CCCCC)O)C5)([C@H]1[C@@]6(C=32)CCN4C)OC
• BRN： 4917254

Computed Properties

• Exact Mass: 423.277
• Monoisotopic Mass: 423.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9
• XLogP3: 4.6

Experimental Properties

• Density: 1.2
• Boiling Point: 538.8°C at 760 mmHg
• Flash Point: 279.6°C
• Refractive Index: 1.616

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans